Cas no 1870262-38-6 (2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile)

• Product Name: 2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile
• CAS No: 1870262-38-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6090505
• PubChem ID: 165667698
• Update Time: 2025-08-05

2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile
• EN300-1852021
• 1870262-38-6

• Inchi： 1S/C11H12N2O2/c1-8-5-4-6-9(13(14)15)10(8)11(2,3)7-12/h4-6H,1-3H3
• InChI Key： GFLSGKUVORDODF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1C(C#N)(C)C)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile

Introduction to 2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile (CAS No. 1870262-38-6)

2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile, identified by the chemical identifier CAS No. 1870262-38-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of nitrile derivatives, which are widely recognized for their versatility in synthetic chemistry and biological activity. The presence of both a methyl group and a nitro group in the aromatic ring, along with the nitrile functionality, contributes to its distinct reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile consists of a propanenitrile backbone substituted with a phenyl ring that is further modified by a methyl group and a nitro group. This arrangement imparts specific electronic and steric characteristics, making it a promising candidate for various chemical transformations. The compound's ability to participate in nucleophilic addition reactions, as well as its potential for further functionalization, opens up numerous possibilities for its use in drug discovery and material science.

In recent years, there has been growing interest in exploring the pharmacological properties of nitrile-containing compounds due to their reported biological activities. Studies have indicated that nitriles can serve as key pharmacophores in the development of novel therapeutic agents. The nitro group, in particular, is known for its ability to enhance the bioavailability and metabolic stability of molecules, while the nitrile moiety can contribute to binding interactions with biological targets. These features make 2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. Researchers have been leveraging its structural features to develop new derivatives with enhanced pharmacological properties. For instance, modifications to the aromatic ring or the nitrile group can lead to compounds with improved binding affinity or selectivity towards specific biological targets. This flexibility underscores the importance of 2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile as a building block in medicinal chemistry.

Recent advancements in computational chemistry have also facilitated the study of CAS No. 1870262-38-6 by allowing researchers to predict its behavior in various chemical environments. Molecular modeling techniques have been employed to explore how this compound might interact with biological targets, providing insights into its potential therapeutic applications. These computational studies complement experimental approaches by offering a rapid and cost-effective means of evaluating molecular properties.

The synthesis of 2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include nitration of an aromatic precursor, followed by alkylation and subsequent conversion to the nitrile group. Each step must be meticulously controlled to avoid side reactions that could compromise the final product's integrity.

In addition to its pharmaceutical relevance, CAS No. 1870262-38-6 has shown promise in material science applications. Nitrile derivatives are known for their thermal stability and resistance to degradation, making them suitable for use in high-performance polymers and coatings. The unique combination of functional groups in this compound could lead to novel materials with enhanced properties such as mechanical strength or chemical resistance.

The regulatory landscape for compounds like 2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile is also an important consideration for researchers and manufacturers. While not classified as a hazardous or controlled substance under current regulations, adherence to good manufacturing practices (GMP) is essential to ensure safety and consistency in production. This includes proper handling procedures, waste disposal protocols, and quality control measures.

Future research directions may focus on expanding the chemical space explored by CAS No. 1870262-38-6 through structural analogs or derivatization strategies. By systematically modifying its core structure, scientists can uncover new biological activities or material properties that could have significant practical implications.

In conclusion, 2-methyl-2-(2-methyl-6-nitrophenyl)propanenitrile (CAS No. 1870262-38-6) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation through both experimental synthesis and computational studies. As research continues to uncover new possibilities for this molecule, it is likely to remain a cornerstone in the development of novel bioactive entities and advanced materials.